5-butyl-4-(4-chlorobenzyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-butyl-4-[(4-chlorophenyl)methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H16ClN3S/c1-2-3-4-12-15-16-13(18)17(12)9-10-5-7-11(14)8-6-10/h5-8H,2-4,9H2,1H3,(H,16,18)
• InChI Key: YJAPOVLCWSXABC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NNC(=S)N1CC2=CC=C(C=C2)Cl
• Molecular Formula: C13H16ClN3S
• DSSTOX Substance ID: DTXSID101148276
• Molecular Weight: 281.80 g/mol
• CAS No.: 299417-39-3

Description

5-butyl-4-(4-chlorobenzyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione (BCT) is a small molecule organic compound with a variety of applications in organic chemistry and drug discovery. It has been used for the synthesis of a wide range of compounds, including heterocyclic compounds, and is also a key intermediate in the synthesis of several pharmaceuticals. BCT is also a useful substrate for the development of novel drug discovery strategies, such as the discovery of novel therapeutic agents.

Scientific Research Applications

Anticonvulsant Activity

5-Butyl-4-(4-chlorobenzyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione and its derivatives have been studied for their anticonvulsant properties. These compounds, particularly 5-(3-chlorobenzyl)-4-hexyl-2,4-dihydro-3H-1,2,4-triazole-3-thione, showed promising results as potential drug candidates due to their effective control of seizures and favorable tolerance profiles (Plech et al., 2014).

Antibacterial Activity

Some derivatives of this compound have demonstrated notable antibacterial activity against various bacterial strains. This highlights their potential use in the development of new antibacterial agents (Plech et al., 2011).

Spectroscopic and Structural Analysis

The molecular structure, spectroscopic behavior, and conformational aspects of these compounds have been extensively studied. These analyses provide a deeper understanding of their chemical properties and potential interactions with biological targets (Kumar et al., 2021).

Nonlinear Optical Properties

Investigations into the nonlinear optical properties of these compounds have revealed significant potential. For instance, 4-Amino-5-(1-hydroxy-ethyl)-2,4-dihydro-[1,2,4]triazole-3-thione shows hyperpolarizability significantly higher than urea, a standard material used in nonlinear optics (Nadeem et al., 2017).

Halogen Bonding and Crystal Structure

Studies on halogen bonding in these compounds contribute to the understanding of their stability and molecular interactions. This information is crucial for designing compounds with specific properties (Mirosław et al., 2015).

Crystallography and Chemical Calculations

Crystallographic analysis and quantum chemical calculations provide insights into the molecular geometry, vibrational frequencies, and other chemical properties of these compounds, which are important for their potential applications in various fields (Sarac, 2022).